Cas no 32981-86-5 (10-Deacetylbaccatin III)
10-Deacetylbaccatin III is a diterpenoid precursor derived primarily from the needles and bark of the European yew (Taxus baccata) and other Taxus species. It serves as a key intermediate in the semi-synthetic production of paclitaxel and docetaxel, two widely used anticancer agents. The compound features a highly functionalized taxane skeleton, making it valuable for structural modifications in pharmaceutical research. Its natural abundance in yew species offers a sustainable alternative to direct extraction of paclitaxel, reducing reliance on limited plant resources. 10-Deacetylbaccatin III is characterized by its stability, high purity, and compatibility with scalable synthetic routes, supporting efficient drug development and manufacturing processes.
10-Deacetylbaccatin III structure
Product Name:10-Deacetylbaccatin III
CAS No:32981-86-5
MF:C29H36O10
MW:544.6
MDL:MFCD09027979
CID:53988
PubChem ID:24893778
Update Time:2025-09-22
10-Deacetylbaccatin III Chemical and Physical Properties
Names and Identifiers
-
- 10-DAB III
- 10-Deacetylbaccatin III
- 10 DAB
- 10-DAB
- 10-DAB DMF
- 10-DeacetylBaccatin
- 10-DeacetylbaccatinⅢ
- 10-Deacetylbaccatine III
- 10-Deacetylbaccatin-III
- DEACETYLBACCATIN III, 10-(P) PrintBack
- DESACETYLBACCATINE
- 10—Deacetylbaccatin III
- 10-DAB (10-Deacetylbaccatin)
- 10-DAB-III
- 10DBA III
- 10-Deacetyl
- 10-Deacetyl Baccatin ¢
- 10-Deacetylbaccatin III (10-DAB)
- 10-deacetylbaccatin11
- 10-Deacetylbaccatine
- 10-desacetylbaccatin III
- Docetaxel impurity E
- 12b-(Acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,11-tetrahydroxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one
- [ "10-DAB III" ]
- (2AR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-acetoxy-4,6,9,11-tetrahydroxy-4a,8,13,13-tetramethyl-5-oxo-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-1H-7,11-methan
- 10-Deacetylbaccatin III, Antibiotic for Culture Media Use Only
- F12951
- 10.BETA.-DEACETYLBACCATIN III
- 10-O-Deacetylbaccatin III
- (2ar,4s,4as,6r,9s,11s,12s,12ar,12bs)-12b-acetoxy-4,6,9,11-tetrahydroxy-4a,8,13,13-tetramethyl-5-oxo-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-1h-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxet-12-yl ben
- NSC-251677
- MFCD09027979
- CHEMBL393912
- 4K6EWW2Z45
- CHEBI:18193
- zoate
- SCHEMBL33495
- DTXSID80865659
- A875464
- YWLXLRUDGLRYDR-ZHPRIASZSA-N
- NSC 251677
- CS-1052
- 7,11-Methano-5H-cyclodeca(3,4)benz(1,2-b)oxet-5-one, 12b-(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,11-tetrahydroxy-4a,8,13,13-tetramethyl-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-
- 10-Deacetylbaccatin III from Taxus baccata, >=95% (HPLC)
- 10-DEACETYL-BACCATIN III
- 10-Deacetylbaccatin III; 10-DAB III; 10-Deacetyl Baccatin III;10-Deacetylbaccatin III
- 10-deactyl baccatin III
- AC-20218
- AB01566852_01
- 10-DB III
- BRD-K96631475-001-04-0
- 7,11-METHANO-5H-CYCLODECA(3,4)BENZ(1,2-B)OXET-5-ONE, 12B-(ACETYLOXY)-12-(BENZOYLOXY)-1,2A,3,4,4A,6,9,10,11,12,12A,12B-DODECAHYDRO-4,6,9,11-TETRAHYDROXY-4A,8,13,13-TETRAMETHYL-, (2AR,4S,4AS,6R,9S,11S,12S,12AR,12BS)
- 10-DeacetylbaccatinIII
- MLS006011993
- 5beta,20-epoxy-1,7beta,10beta,13alpha-tetrahydroxy-9-oxotax-11-ene-2alpha,4alpha-diyl 4-acetate 2-benzoate
- s2409
- NS00015516
- AKOS025401509
- Q-200096
- EX-A3597
- HY-16565
- (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-acetoxy-4,6,9,11-tetrahydroxy-4a,8,13,13-tetramethyl-5-oxo-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxet-12-yl benzoate
- Q163856
- UNII-4K6EWW2Z45
- 32981-86-5
- D4148
- SMR004703546
- 10-Deacetyl baccatin III
- CCG-269977
- Baccatin III, 10-Deacetyl-
- MLS001097700
- SMR000578098
- (-)-13-epi-10-Deacetylbaccatin III
- 10-Deacetylbaccatin Ⅲ
- 10-Deacetylbaccatin Ⅲ;10-DAB
- 10BETA-DEACETYLBACCATIN III
- 4-(Acetyloxy)-1,9,12,15-tetrahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo(11.3.1.0,.0,)heptadec-13-en-2-yl benzoic acid
- 10-Deacetyl-baccatine III
- BRD-K96631475-001-02-4
- 4-(Acetyloxy)-1,9,12,15-tetrahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.0,.0,]heptadec-13-en-2-yl benzoic acid
- [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1,9,12,15-tetrahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
- 7,11-Methano-5H-cyclodeca(3,4)benz(1,2-b)oxet-5-one, 12b-(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,11-tetrahydroxy-4a,8,13,13-tetramethyl-, (2aR-(2aalpha,4beta,4aalpha,6beta,9alpha,11alpha,12alpha,12aalpha,12balpha))-
- ((1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1,9,12,15-tetrahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo(11.3.1.03,10.04,7)heptadec-13-en-2-yl) benzoate
-
- MDL： MFCD09027979
- Inchi： InChI=1S/C29H36O10/c1-14-17(31)12-29(36)24(38-25(35)16-9-7-6-8-10-16)22-27(5,23(34)21(33)20(14)26(29,3)4)18(32)11-19-28(22,13-37-19)39-15(2)30/h6-10,17-19,21-22,24,31-33,36H,11-13H2,1-5H3/t17-,18-,19+,21+,22-,24-,27+,28-,29+/m0/s1
- InChI Key： YWLXLRUDGLRYDR-ZHPRIASZSA-N
- SMILES： CC1=C([C@@H](O)C([C@@]2(C)[C@@]3([H])[C@@](CO4)(OC(C)=O)[C@@]4([H])C[C@@H]2O)=O)C(C)(C)[C@@]([C@H]3OC(C5=CC=CC=C5)=O)(O)C[C@@H]1O
Computed Properties
- Exact Mass: 544.23100
- Monoisotopic Mass: 544.23084734 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- Rotatable Bond Count: 5
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 0.6
- Topological Polar Surface Area: 160
- Molecular Weight: 544.6
Experimental Properties
- Color/Form: Powder
- Density: 1.2007 (rough estimate)
- Melting Point: 234°C(lit.)
- Boiling Point: 716.8°C at 760 mmHg
- Flash Point: 233.5℃
- Refractive Index: 1.5376 (estimate)
- Solubility: methanol: soluble, clear, colorless (5 mg + 0.1 mL MeOH)
- Water Partition Coefficient: Insoluble
- PSA: 159.82000
- LogP: 1.08180
- Specific Rotation: -44.5 º (c=1, methanol 25 ºC)
- Solubility: Insoluble in water
10-Deacetylbaccatin III Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：1544
- WGK Germany：3
- Hazard Category Code： R23/24/25
- Safety Instruction： S45-S38-S36/37/39-S28A
-
Hazardous Material Identification：
- HazardClass：6.1(b)
- PackingGroup：III
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Packing Group：III
- Hazard Level：6.1(b)
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R23/24/25
10-Deacetylbaccatin III Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4148-500mg |
10-Deacetylbaccatin III |
32981-86-5 | 98.0%(LC) | 500mg |
￥1590.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4148-100mg |
10-Deacetylbaccatin III |
32981-86-5 | 98.0%(LC) | 100mg |
￥550.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D061R-1g |
10-Deacetylbaccatin III |
32981-86-5 | 98% | 1g |
￥690.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D061R-500mg |
10-Deacetylbaccatin III |
32981-86-5 | 98% | 500mg |
￥365.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D061R-100mg |
10-Deacetylbaccatin III |
32981-86-5 | 98% | 100mg |
￥110.0 | 2022-05-30 | |
| MedChemExpress | HY-16565-10mM*1mLinDMSO |
10-Deacetylbaccatin III |
32981-86-5 | 99.33% | 10mM*1mLinDMSO |
￥635 | 2023-07-26 | |
| MedChemExpress | HY-16565-100mg |
10-Deacetylbaccatin III |
32981-86-5 | 99.80% | 100mg |
￥577 | 2024-08-01 | |
| MedChemExpress | HY-16565-200mg |
10-Deacetylbaccatin III |
32981-86-5 | 99.80% | 200mg |
￥1023 | 2024-08-01 | |
| MedChemExpress | HY-16565-500mg |
10-Deacetylbaccatin III |
32981-86-5 | 99.80% | 500mg |
￥2213 | 2024-08-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D107312-20mg |
10-Deacetylbaccatin III |
32981-86-5 | ，≥98% | 20mg |
¥112.90 | 2023-09-19 |
10-Deacetylbaccatin III Suppliers
Suzhou Senfeida Chemical Co., Ltd
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(CAS:32981-86-5)10-Deacetylbaccatin III
Order Number:sfd8052
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:32981-86-5)10-Deacetylbaccatin III
Order Number:A875464
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:46
Price ($):188.0/471.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:32981-86-5)10-Deacetylbaccatin III
Order Number:LE950;LE25874596
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com
10-Deacetylbaccatin III Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives
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- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
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